Cas no 13908-72-0 (1,1''-(oxydibenzene-4,1-diyl)bis[3-(2-chloroethyl)urea])

1,1''-(oxydibenzene-4,1-diyl)bis[3-(2-chloroethyl)urea] structure
13908-72-0 structure
Product name:1,1''-(oxydibenzene-4,1-diyl)bis[3-(2-chloroethyl)urea]
CAS No:13908-72-0
MF:C18H20Cl2N4O3
MW:411.282402038574
CID:902608
PubChem ID:261208

1,1''-(oxydibenzene-4,1-diyl)bis[3-(2-chloroethyl)urea] Chemical and Physical Properties

Names and Identifiers

    • 1,1''-(oxydibenzene-4,1-diyl)bis[3-(2-chloroethyl)urea]
    • 1-(2-chloroethyl)-3-[4-[4-(2-chloroethylcarbamoylamino)phenoxy]phenyl]urea
    • AC1L64SP
    • AC1Q3V7C
    • AR-1B3594
    • CTK4C1593
    • KST-1B0389
    • MolPort-002-320-265
    • NSC93165
    • STK367070
    • 1,1'-(oxydibenzene-4,1-diyl)bis[3-(2-chloroethyl)urea]
    • NSC-93165
    • 13908-72-0
    • AKOS005444248
    • 1,1'-(oxydi-4,1-phenylene)bis[3-(2-chloroethyl)urea]
    • DTXSID50293960
    • Inchi: InChI=1S/C18H20Cl2N4O3/c19-9-11-21-17(25)23-13-1-5-15(6-2-13)27-16-7-3-14(4-8-16)24-18(26)22-12-10-20/h1-8H,9-12H2,(H2,21,23,25)(H2,22,24,26)
    • InChI Key: SYBLZOPRUYYTRO-UHFFFAOYSA-N
    • SMILES: C1=CC(=CC=C1NC(=O)NCCCl)OC2=CC=C(C=C2)NC(=O)NCCCl

Computed Properties

  • Exact Mass: 410.09100
  • Monoisotopic Mass: 410.0912459g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 8
  • Complexity: 414
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 91.5Ų
  • XLogP3: 2.6

Experimental Properties

  • PSA: 98.47000
  • LogP: 4.75430

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